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Compound of Interest

Compound Name: Dblca
CAS No.: 74240-43-0
Cat. No.: B14453875

Get Quote
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Proper chemical identification is the first and most critical step for ensuring laboratory safety
and proper disposal. The term "Dblca" does not correspond to a recognized chemical
substance in standard chemical databases or safety data sheets. It may be an internal
laboratory abbreviation, a trade name, or a typographical error.

Providing disposal procedures for an incorrectly identified substance can lead to dangerous
chemical reactions, environmental contamination, and serious health and safety risks.

To provide you with accurate and safe disposal procedures, please verify the exact chemical
name and its corresponding CAS (Chemical Abstracts Service) Number.

In the interest of demonstrating the depth of information that can be provided with a correct
chemical identifier, this document presents a detailed disposal and safety protocol for
Dichloroacetic Acid (DCA), a substance that "Dblca" could potentially be a typographical error
for.

Disclaimer: The following information is for
Dichloroacetic Acid (DCA) ONLY.
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Do not apply these procedures to any other substance unless you have definitively identified it
as Dichloroacetic Acid.

Dichloroacetic Acid (DCA): Proper Disposal and
Safe Handling Procedures

Dichloroacetic Acid (DCA) is a corrosive compound that is suspected of causing cancer and
may cause damage to organs through prolonged or repeated exposure.[1][2] It is also very
toxic to aquatic life with long-lasting effects.[1][2] Adherence to strict safety and disposal
protocols is essential.

Hazard Summary and Personal Protective Equipment
(PPE)

This table summarizes the primary hazards associated with Dichloroacetic Acid and the
required personal protective equipment for safe handling.
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Hazard Classification

Description

Required PPE

Toxic in contact with skin. May

Impervious gloves, Chemical

Acute Toxicity ) resistant apron, Long sleeved
be harmful if swallowed.[1] )
clothing.[1]
Causes severe skin burns and ] )
o ) Tight sealing safety goggles,
Corrosivity eye damage. May be corrosive

to metals.[1][2]

Face protection shield.[1]

Carcinogenicity

Suspected of causing cancer.

[1](2]

Handle in a designated area,
use appropriate ventilation or

respiratory protection.[1]

Reproductive Toxicity

May damage fertility or the
unborn child. May cause harm
to breast-fed children.[1][2]

Obtain special instructions
before use. Avoid contact
during pregnancy/while

nursing.[1]

Organ Toxicity

May cause damage to organs
through prolonged or repeated

exposure.[1][2]

Use with adequate ventilation.

Do not breathe vapors or mist.

[1]

Environmental Hazard

Very toxic to aquatic life with

long lasting effects.[1][2]

Avoid release to the

environment.[2]

Experimental Protocol: Decontamination of DCA-
Contaminated Labware

This protocol outlines the steps for safely decontaminating glassware and equipment that has

come into contact with Dichloroacetic Acid.

e Preparation:

o Work within a certified chemical fume hood.

o Ensure an eyewash station and safety shower are accessible.[1]
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o Prepare a neutralization solution (e.g., a weak base like sodium bicarbonate solution) and
have it readily available.

o Don all required PPE as specified in the table above.

e Gross Decontamination:

o If dealing with significant residual DCA, carefully rinse the contaminated item with a
suitable solvent (e.g., water, if compatible with the experimental procedure) into a
designated hazardous waste container.

o Neutralization:
o Immerse the labware in the prepared weak base solution.

o Allow the labware to soak for a sufficient period to ensure complete neutralization of any
residual acid. Monitor for any signs of reaction (e.g., gas evolution) and proceed with
caution.

e Final Cleaning:
o After neutralization, wash the labware thoroughly with soap and water.
o Rinse with deionized water.
o Allow to air dry completely before reuse or storage.

» Waste Disposal:

o The initial solvent rinse and the neutralization solution must be disposed of as hazardous
waste.

o Combine these wastes into a single, appropriately labeled, corrosive-resistant waste
container.[1]

o Refer to the Waste Disposal Workflow below for detailed disposal steps.
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Logical Workflow for Dichloroacetic Acid (DCA) Waste
Disposal

The following diagram illustrates the decision-making process and procedural steps for the
proper disposal of DCA waste streams.
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Waste Assessment

Start: DCA Waste Generated

Identify Waste Type:
- Pure DCA
- Contaminated Solids
- Aqueous Solution
1

-

e
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/ For Containers

Empty Container Management

/ 2\

/
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Is Container Empty?
(per Title 22, § 66261.7)

Yes

Triple Rinse with
Appropriate Solvent

Collect Rinsate as
Hazardous Waste

Dispose of Rinsed Container as
Non-Hazardous Waste (if permitted)

J

é Disposal t’rc&c/edure )
I

Select Corrosive-Resistant
Waste Container

\ 4
Label Container:
'Hazardous Waste, Corrosive, Toxic'
+ Chemical Name & Concentration

A

Segregate from Incompatible Wastes
(e.g., Bases, Oxidizers)

A

Store in a Locked, Ventilated,
Secondary Containment Area

Arrange for Pickup by
Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of Dichloroacetic Acid (DCA) waste.

© 2026 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b14453875/docs?utm_src=pdf-body-img#important-safety-notice-identification-of-dblca
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14453875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

This comprehensive guide for Dichloroacetic Acid (DCA) is provided as an example. For the
substance you have designated as "Dblca," please provide the full chemical name and CAS
number to receive an accurate and actionable safety and disposal plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14453875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

